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Compound of Interest

Compound Name: Triisopropyl phosphate

Cat. No.: B1209169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety, handling, and Material Safety Data Sheet (MSDS)

information for Triisopropyl phosphate (TiiP). The following sections detail the hazards,

protective measures, emergency procedures, and physical and chemical properties of this

compound, ensuring its safe use in a laboratory and research environment.

Hazard Identification and Classification
Triisopropyl phosphate is classified as a hazardous substance with multiple risk factors. It is

a flammable liquid and vapor that can cause significant health effects upon exposure.[1][2][3] It

is crucial to understand these hazards to implement appropriate safety protocols.

GHS Hazard Statements:

H226: Flammable liquid and vapour.[1][2]

H301: Toxic if swallowed.[4]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2][3]
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H335: May cause respiratory irritation.[1][2]

H400: Very toxic to aquatic life.[1][2][4]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[1][4]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2]

P273: Avoid release to the environment.[2][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse

mouth.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Triisopropyl phosphate is

presented in the table below.
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Property Value Source

CAS Number 513-02-0 [1][2]

Molecular Formula C9H21O4P [2]

Molecular Weight 224.23 g/mol [2]

Appearance Colorless liquid [2]

Density 0.97 g/cm³ at 25 °C [2][4]

Boiling Point 224 °C [4]

Flash Point 67 °C (152.6 °F) [5]

Water Solubility No data available, likely low [2][3]

log Pow (n-octanol/water) 1.923 [2][4]

Toxicology and Health Effects
Triisopropyl phosphate poses several health risks. The primary routes of exposure are

inhalation, skin contact, eye contact, and ingestion.

Exposure Route Health Effects Citations

Inhalation
May cause respiratory

irritation.
[1][2][6]

Skin Contact Causes skin irritation. [1][2][3]

Eye Contact

Causes serious eye irritation,

which may include redness

and tearing.

[1][2][3][7]

Ingestion

Toxic if swallowed. May cause

gastrointestinal irritation,

nausea, and vomiting.

[4][5][7]

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[2][6][8] No ingredient of this product at levels greater than or
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equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[2]

[6]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with

Triisopropyl phosphate.

Handling Procedures
Work in a well-ventilated area, preferably under a chemical fume hood.[3]

Avoid contact with skin and eyes by wearing appropriate personal protective equipment.[2]

Avoid inhalation of vapor or mist.[2]

Keep away from sources of ignition, including heat, sparks, and open flames.[1][2]

Take precautionary measures against static discharge.[2]

Wash hands thoroughly before breaks and at the end of the workday.[2]

Do not eat, drink, or smoke when using this product.[3]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed.[1][2]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[2]

Store away from incompatible materials such as strong oxidizing agents.[3][7]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are critical for preventing exposure.
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Control Measure Specifications Citations

Engineering Controls

Ensure good

ventilation/exhaustion at the

workplace. An eyewash station

and safety shower should be

proximal to the work-station

location.

[1][5]

Eye/Face Protection

Use safety glasses with side-

shields or splash goggles

conforming to EN166 or

NIOSH standards.

[2][6]

Skin Protection

Handle with chemical-resistant

gloves (inspect prior to use).

Use proper glove removal

technique. Wear impervious

clothing, which may include

flame-retardant and antistatic

protective clothing.

[2][6]

Respiratory Protection

If risk assessment indicates

the need for air-purifying

respirators, use a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges. For sole protection,

use a full-face supplied air

respirator.

[2]
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Caption: Personal Protective Equipment (PPE) Selection Workflow.
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Emergency Procedures
In the event of an emergency, follow these first aid and spill response protocols.

First Aid Measures
Always seek medical advice after administering first aid. Show the safety data sheet to the

attending physician.[2][6]

Exposure First Aid Protocol Citations

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[2][6]

Skin Contact

Immediately remove all

contaminated clothing. Wash

off with soap and plenty of

water for at least 15 minutes.

Consult a physician.

[2][5][6]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes,

also under the eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Consult a

physician.

[2][5][6]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician

immediately.

[2][5][6]
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Exposure Occurs

Determine Exposure Type

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eyes

Ingestion

Ingestion

Move to Fresh Air.
Provide artificial respiration if needed.

Remove contaminated clothing.
Wash skin with soap and water for 15 min.

Rinse eyes with water for 15 min.
Remove contact lenses.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate Medical Attention.
Show SDS to Physician.

Click to download full resolution via product page

Caption: First Aid Emergency Response Workflow.

Fire-Fighting Measures
Suitable Extinguishing Media: Use CO2, sand, or dry chemical powder. Alcohol-resistant

foam is also an option.[1][6]

Unsuitable Extinguishing Media: Do not use a water jet.[1][2] Water may be ineffective.[1]

Specific Hazards: Hazardous decomposition products formed under fire conditions include

carbon oxides and oxides of phosphorus.[2][3] Vapors can accumulate in low areas and may

form explosive mixtures with air.[2][4]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear for firefighting if necessary.[2][3] Use a water spray to cool unopened containers.[2]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[2] Wear personal protective

equipment.[1][2] Ensure adequate ventilation.[2] Remove all sources of ignition.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[2] Do not let

the product enter drains, sewers, or watercourses.[1][2] Inform respective authorities in case

of seepage into water course or sewage system.[1]

Containment and Cleaning: Absorb the spillage with a non-combustible, inert material such

as sand, earth, diatomaceous earth, or vermiculite.[1][2] Collect and place the material in a

suitable container for disposal.[2]
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Spill Detected
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According to Regulations
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Caption: Logical Flow for Accidental Spill Response.
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Disposal Considerations
Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal

company.[2]

Waste material must be disposed of in accordance with national and local regulations.[2][4]

Do not mix with other waste.[2]

Handle uncleaned containers as you would the product itself.[2] Dispose of contaminated

packaging as unused product.[6]

Conclusion
Triisopropyl phosphate is a valuable chemical for research and development; however, it

presents significant hazards that require stringent safety protocols. Professionals handling this

substance must be fully aware of its flammability, toxicity, and irritant properties. Adherence to

the guidelines outlined in this document for handling, storage, personal protective equipment,

and emergency procedures is imperative for maintaining a safe laboratory environment. Always

consult the most up-to-date Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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